Cas no 6437-35-0 (2,5-Piperazinedipropanoic acid, 3,6-dioxo-)

2,5-Piperazinedipropanoic acid, 3,6-dioxo- structure
6437-35-0 structure
Product Name:2,5-Piperazinedipropanoic acid, 3,6-dioxo-
CAS No:6437-35-0
MF:C10H14N2O6
MW:258.227962970734
CID:424020
PubChem ID:59520017
Update Time:2025-04-19

2,5-Piperazinedipropanoic acid, 3,6-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedipropanoic acid, 3,6-dioxo-
    • 3-[5-(2-carboxyethyl)-3,6-dioxopiperazin-2-yl]propanoic acid
    • DTXSID50732309
    • 3,3'-(3,6-Dioxopiperazine-2,5-diyl)dipropanoic acid
    • SCHEMBL1679984
    • 6437-35-0
    • Inchi: 1S/C10H14N2O6/c13-7(14)3-1-5-9(17)12-6(10(18)11-5)2-4-8(15)16/h5-6H,1-4H2,(H,11,18)(H,12,17)(H,13,14)(H,15,16)
    • InChI Key: NDCKGUDRHBPJAQ-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC(=O)O)NC(C(CCC(=O)O)N1)=O

Computed Properties

  • Exact Mass: 258.08522
  • Monoisotopic Mass: 258.08518617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 132.8
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